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Compound of Interest

Compound Name: SI-2

Cat. No.: B1681664 Get Quote

These application notes provide a detailed protocol for researchers, scientists, and drug

development professionals on the use of SI-2, a small molecule inhibitor of Steroid Receptor

Coactivator-3 (SRC-3), in a cell culture setting.

Introduction to SI-2
SI-2 is a first-in-class small molecule designed to target the "undruggable" nuclear protein

SRC-3.[1] Unlike traditional inhibitors that block the function of a protein, SI-2 works by binding

to SRC-3 and inducing its degradation.[1] SRC-3 is a known oncogenic driver in various

cancers, including breast, lung, ovary, prostate, and pancreatic cancer, by regulating multiple

intracellular signaling pathways.[1] By accelerating the destruction of SRC-3, SI-2 effectively

slows down the proliferation and migration of cancer cells, ultimately leading to cell death.[1]

Preclinical studies in mouse models of breast cancer have shown that SI-2 can inhibit tumor

growth with minimal toxicity to healthy tissues.[1]

Proposed Signaling Pathway of SI-2
The following diagram illustrates the proposed mechanism of action for SI-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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